4-bromo-N-(2-chlorobenzyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[(2-chlorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C13H11BrClNO2S/c14-11-5-7-12(8-6-11)19(17,18)16-9-10-3-1-2-4-13(10)15/h1-8,16H,9H2
• InChI Key: BRZZRQACYKWXTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNS(=O)(=O)C2=CC=C(C=C2)Br)Cl
• Molecular Formula: C13H11BrClNO2S
• Molecular Weight: 360.65 g/mol

Description

4-bromo-N-(2-chlorobenzyl)benzenesulfonamide is an organic compound characterized by the presence of bromine, chlorine, and sulfonamide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(2-chlorobenzyl)benzenesulfonamide typically involves the reaction of 4-bromobenzenesulfonyl chloride with 2-chlorobenzylamine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and are conducted at room temperature to ensure optimal yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-(2-chlorobenzyl)benzenesulfonamide can undergo various chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by other nucleophiles.

Oxidation and reduction: The sulfonamide group can participate in redox reactions.

Coupling reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Coupling reactions: Palladium catalysts and boronic acids under mild conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield azido or thiocyanato derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-bromo-N-(2-chlorobenzyl)benzenesulfonamide has several applications in scientific research:

Medicinal chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents.

Material science: It can be incorporated into polymers to modify their properties.

Biological studies: It serves as a probe to study enzyme interactions and protein functions.

Industrial applications: It is used in the synthesis of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 4-bromo-N-(2-chlorobenzyl)benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, while the bromine and chlorine atoms can participate in halogen bonding. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(2-methylbenzyl)benzenesulfonamide
• 4-bromo-N-(2-methoxybenzyl)benzenesulfonamide
• 4-bromo-N-(2-fluorobenzyl)benzenesulfonamide

Uniqueness

4-bromo-N-(2-chlorobenzyl)benzenesulfonamide is unique due to the presence of both bromine and chlorine atoms, which can enhance its reactivity and binding affinity compared to similar compounds. The combination of these halogens with the sulfonamide group provides a versatile scaffold for the development of new chemical entities with diverse applications.